1-(2-Pyridinylmethyl)pyridinium

• Molecular Formula: C11H11N2+
• Molecular Weight: 171.22 g/mol
• IUPAC Name: 2-(pyridin-1-ium-1-ylmethyl)pyridine
• InChI: InChI=1S/C11H11N2/c1-4-8-13(9-5-1)10-11-6-2-3-7-12-11/h1-9H,10H2/q+1
• InChI Key: OJHJBRWICHKYOL-UHFFFAOYSA-N
• SMILES: C1=CC=[N+](C=C1)CC2=CC=CC=N2

Description

1-(2-Pyridinylmethyl)pyridinium is a cationic heterocyclic compound characterized by two pyridine rings connected via a methylene group. This structure grants it unique reactivity and coordination properties, particularly in forming metal complexes. The compound’s synthesis often involves pyridinium salts as intermediates, such as 1-(2-pyridacyl)pyridinium iodide, which acts as an efficient leaving group in nucleophilic substitution reactions under mild conditions . Its applications span medicinal chemistry, catalysis, and materials science, though its biological and chemical profiles are distinct from structurally related pyridinium derivatives.

Comparison with Similar Compounds

Structural Comparison with Similar Pyridinium Derivatives

Pyridinium derivatives vary significantly based on substituents, which dictate their physicochemical and functional properties. Below is a comparative analysis:

Compound Name	Substituents	Molecular Weight	Key Structural Features	Reference
1-(2-Pyridinylmethyl)pyridinium	2-Pyridinylmethyl	171.2*	Bidentate ligand for metal coordination
HPP+	4-(4-Chlorophenyl)-4-oxobutyl	335.8†	Hydrophobic aromatic substituents
1-(1-Adamantyl)pyridinium bromide	Bulky adamantyl group	294.23	High steric hindrance, thermal stability
N-Benzyl pyridinium derivatives	N-Benzyl	~220–250‡	Planar aromatic system for π–π interactions
1-(2-Hydroxy-3-sulfopropyl)-pyridinium betaine	2-Hydroxy-3-sulfopropyl	217.2	Zwitterionic, water-soluble functional groups

*Calculated from molecular formula C₁₁H₁₁N₂⁺.
†Estimated from HPP+ structure (C₁₅H₁₄ClFN⁺).
‡Varies with counterion and additional substituents.

Key Observations :

• Steric Effects : Adamantyl-substituted derivatives (e.g., ) exhibit high thermal stability (melting point: 245°C) due to rigid, bulky substituents, whereas 1-(2-Pyridinylmethyl)pyridinium’s smaller substituents favor coordination chemistry .
• Hydrophobicity : HPP+’s chlorophenyl and oxobutyl groups enhance membrane permeability, contributing to neurotoxicity, while sulfopropyl groups in improve aqueous solubility for industrial applications .